Cas no 82884-99-9 (5-(4-pentylcyclohexyl)- ,trans-2-Pyrimidinecarbonitrile)

• Product Name: 5-(4-pentylcyclohexyl)- ,trans-2-Pyrimidinecarbonitrile
• CAS No: 82884-99-9
• MF: C₁₆H₂₃N₃
• MW: 257.373923540115
• CID: 988304
• Update Time: 2022-09-23

5-(4-pentylcyclohexyl)- ,trans-2-Pyrimidinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(4-pentylcyclohexyl)- ,trans-2-Pyrimidinecarbonitrile

• Inchi： 1S/C16H23N3/c1-2-3-4-5-13-6-8-14(9-7-13)15-11-18-16(10-17)19-12-15/h11-14H,2-9H2,1H3/t13-,14-
• InChI Key： AJSUECRGTNBCCY-HDJSIYSDSA-N
• SMILES： C1(C#N)=NC=C([C@@H]2CC[C@@H](CCCCC)CC2)C=N1

Computed Properties

• Exact Mass: 257.189
• Monoisotopic Mass: 257.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.6A^2